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Compound of Interest

Compound Name: 4-Bromobenzylamine

Cat. No.: B181089

An In-depth Technical Guide to 4-Bromobenzylamine: Chemical Properties and Structure

Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure,
and reactivity of 4-Bromobenzylamine (CAS No. 3959-07-7). It is intended for researchers,
scientists, and professionals in the field of drug development and organic synthesis. This
document details the physicochemical properties, structural identifiers, and experimental
protocols for the synthesis and characterization of 4-Bromobenzylamine. Furthermore, it
includes visualizations of its chemical structure information and a representative synthetic
workflow.

Chemical Structure and Identifiers

4-Bromobenzylamine is a halogenated aromatic amine that serves as a versatile intermediate
in organic synthesis.[1] Its structure consists of a benzylamine core with a bromine atom
substituted at the para (4) position of the benzene ring. This dual functionality, with a
nucleophilic primary amine group and a reactive aryl bromide, makes it a valuable building
block for a wide range of more complex molecules.[1]

The key structural identifiers for 4-Bromobenzylamine are summarized below:

e I[UPAC Name: (4-bromophenyl)methanamine[2]
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CAS Number: 3959-07-7[2][3]

Molecular Formula: C7HsBrN[2][3]

SMILES: C1=CC(=CC=C1CN)BI{2]

INChl: INChI=1S/C7H8BrN/c8-7-3-1-6(5-9)2-4-7/h1-4H,5,9H2[2]

InChlKey: XRNVSPDQTPVECU-UHFFFAQOYSA-N[2]
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Structural & Registry Identifiers

Molecular Formula
C7HsBrN

4-Bromobenzylamine

Bromobe . ] CAS Number
= c = 3959-07-7
Line Notations

IUPAC Name SMILES - InChl InChiKey
(4-bromophenyl)methanamine C1=CC(=CC=C1CN)Br | InChi=1S/C7H8BINL... XRNVSPDQTPVECU-...
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4-Bromobenzaldehyde

Oximation
(Hydroxylamine Hydrochloride, Water, 70°C)

4-Bromobenzaldehyde Oxime

Reduction
(Catalytic Hydrogenation)

4-Bromobenzylamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromobenzylamine chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181089#4-bromobenzylamine-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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